Cas no 898439-60-6 (2-({6-(4-benzylpiperazin-1-yl)methyl-4-oxo-4H-pyran-3-yl}oxy)-N-(prop-2-en-1-yl)acetamide)

• Product Name: 2-({6-(4-benzylpiperazin-1-yl)methyl-4-oxo-4H-pyran-3-yl}oxy)-N-(prop-2-en-1-yl)acetamide
• CAS No: 898439-60-6
• MF: C₂₂H₂₇N₃O₄
• MW: 397.467485666275
• CID: 5490491
• Update Time: 2025-10-30

2-({6-(4-benzylpiperazin-1-yl)methyl-4-oxo-4H-pyran-3-yl}oxy)-N-(prop-2-en-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[6-[(4-benzylpiperazin-1-yl)methyl]-4-oxopyran-3-yl]oxy-N-prop-2-enylacetamide
• 2-({6-(4-benzylpiperazin-1-yl)methyl-4-oxo-4H-pyran-3-yl}oxy)-N-(prop-2-en-1-yl)acetamide

• Inchi： 1S/C22H27N3O4/c1-2-8-23-22(27)17-29-21-16-28-19(13-20(21)26)15-25-11-9-24(10-12-25)14-18-6-4-3-5-7-18/h2-7,13,16H,1,8-12,14-15,17H2,(H,23,27)
• InChI Key： XMEMCNLRTJSYMZ-UHFFFAOYSA-N
• SMILES： C(NCC=C)(=O)COC1C(=O)C=C(CN2CCN(CC3=CC=CC=C3)CC2)OC=1

Additional information on 2-({6-(4-benzylpiperazin-1-yl)methyl-4-oxo-4H-pyran-3-yl}oxy)-N-(prop-2-en-1-yl)acetamide

Professional Introduction to Compound with CAS No. 898439-60-6 and Product Name: 2-({6-(4-benzylpiperazin-1-yl)methyl-4-oxo-4H-pyran-3-yl}oxy)-N-(prop-2-en-1-yl)acetamide

The compound with the CAS number 898439-60-6 and the product name 2-({6-(4-benzylpiperazin-1-yl)methyl-4-oxo-4H-pyran-3-yl}oxy)-N-(prop-2-en-1-yl)acetamide represents a significant advancement in the field of medicinal chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in therapeutic interventions. The structural composition of this compound incorporates several key pharmacophoric elements that contribute to its unique pharmacological profile, making it a subject of intense research interest.

At the core of this compound's structure lies a pyranone moiety, which is a well-documented scaffold in drug discovery. The pyranone ring system, particularly in its 4-oxo configuration, is known for its ability to interact with biological targets in a manner that promotes therapeutic effects. In the case of 2-({6-(4-benzylpiperazin-1-yl)methyl-4-oxo-4H-pyran-3-yl}oxy)-N-(prop-2-en-1-yl)acetamide, the presence of this moiety suggests potential interactions with enzymes and receptors that are critical in various disease pathways.

Furthermore, the compound features a benzylpiperazine group at the 6-position of the pyranone ring. Piperazine derivatives are widely recognized for their role as pharmacological intermediates due to their ability to modulate neurotransmitter systems. The benzyl substitution on the piperazine ring enhances lipophilicity, which can improve membrane permeability and thus bioavailability. This structural feature is particularly relevant in the development of central nervous system (CNS) drugs, where blood-brain barrier penetration is a key consideration.

The N-terminal acetamide group and the propenyl substituent at the amide position contribute additional layers of complexity to the molecule's pharmacological behavior. The acetamide moiety is commonly found in bioactive molecules due to its ability to form hydrogen bonds, which is crucial for receptor binding affinity. The propenyl group, on the other hand, introduces a degree of flexibility that can influence both solubility and metabolic stability, factors that are critical in drug design.

Recent advancements in computational chemistry have enabled more sophisticated modeling of molecular interactions, allowing researchers to predict the binding affinity and specificity of compounds like 2-({6-(4-benzylpiperazin-1-yl)methyl-4-oxo-4H-pyran-3-yloxy)-N-(propenylethylene)acetamide with unprecedented accuracy. These computational tools have been instrumental in identifying potential lead compounds for further development. For instance, molecular docking studies have suggested that this compound may exhibit inhibitory activity against certain kinases and transcription factors, which are implicated in various inflammatory and neoplastic conditions.

In vitro studies have begun to unravel the mechanistic aspects of this compound's action. Initial experiments indicate that it may exert its effects by modulating intracellular signaling pathways associated with inflammation and cell proliferation. The benzylpiperazine moiety appears to be particularly important in this regard, as it can interact with targets such as serotonin receptors and dopamine transporters. These interactions could potentially lead to therapeutic benefits in conditions like depression, anxiety disorders, and neurodegenerative diseases.

The pyranone ring system also contributes to the compound's pharmacological profile by serving as a scaffold for further derivatization. By modifying various positions on this ring, chemists can fine-tune the molecule's properties to optimize its biological activity. For example, introducing fluorine atoms at specific positions can enhance metabolic stability while maintaining or even improving binding affinity. Such modifications are often guided by structure/activity relationship (SAR) studies, which provide insights into how changes in molecular structure affect biological outcomes.

One of the most exciting aspects of this compound is its potential for multitarget engagement. In modern drug discovery, there is a growing trend toward developing molecules that can interact with multiple targets simultaneously. This approach can lead to synergistic effects that enhance therapeutic outcomes while minimizing side effects. Preliminary data suggest that 2-{(6-(4-benzylpiperazin--1--ylylmethyl--4--oxo--4H--pyran--3--yloxy)}--N--(propenylethylene)acetamide may indeed fit this description by interacting with both receptor and enzyme targets involved in disease pathogenesis.

From a synthetic chemistry perspective, the preparation of this compound presents interesting challenges due to its complex structure. However, recent innovations in synthetic methodologies have made it feasible to construct such molecules efficiently and with high purity. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in assembling the various fragments that constitute this compound's framework. These advances have not only facilitated the synthesis of CAS No 898439 60 6 but also opened up new possibilities for designing related molecules with tailored properties.

The development of novel pharmaceuticals is often hindered by issues related to bioavailability and metabolic stability. The structural features of 2-{(6-(benzyl--substituted piperazine)methyl--pyranone oxy)}--N--(allylacetamide) address these concerns by incorporating elements that enhance both solubility and resistance to degradation by metabolic enzymes. For instance, the propenyl group at the amide position can improve oral bioavailability by increasing lipophilicity without compromising water solubility—a balance that is critical for effective drug delivery.

As research continues to progress, it is anticipated that additional applications for this compound will be uncovered through further investigation into its pharmacological properties. Collaborative efforts between academic researchers and industry scientists are essential in translating laboratory findings into clinical applications that benefit patients worldwide. The intricate interplay between structure and function highlighted by compounds like CAS No 898439 60 6 underscores why medicinal chemistry remains one of the most dynamic and rewarding fields within science.